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Compound of Interest

Compound Name: p-Cresyl sulfate potassium

Cat. No.: B15607642 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of p-Cresyl sulfate potassium salt, ensuring

laboratory safety and procedural accuracy.

This document provides critical safety and logistical information for the handling of p-Cresyl
sulfate potassium salt. Adherence to these protocols is essential for minimizing risk and

ensuring a safe laboratory environment.

Hazard Identification and Safety Data Summary
p-Cresyl sulfate potassium salt is a hazardous substance that is toxic if swallowed or in

contact with skin, causes severe skin burns and eye damage, and is toxic to aquatic life with

long-lasting effects. It is imperative that all personnel handling this compound are fully aware of

its potential hazards.
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Hazard Classification GHS Hazard Statement NFPA 704 Rating

Acute Toxicity, Oral (Category

3)
H301: Toxic if swallowed Health: 3

Acute Toxicity, Dermal

(Category 3)

H311: Toxic in contact with

skin
Fire: 0

Skin Corrosion (Category 1C)
H314: Causes severe skin

burns and eye damage
Reactivity: 0

Serious Eye Damage

(Category 1)

H318: Causes serious eye

damage
Special: None

Hazardous to the Aquatic

Environment, Chronic

(Category 2)

H411: Toxic to aquatic life with

long lasting effects

Personal Protective Equipment (PPE)
Strict adherence to the following Personal Protective Equipment (PPE) guidelines is mandatory

when handling p-Cresyl sulfate potassium salt to prevent exposure.

Protection Type Required Equipment Specifications

Eye Protection Safety Goggles or Face Shield
Must be worn at all times to

protect against splashes.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before each use.

Body Protection Laboratory Coat

A fully buttoned lab coat must

be worn to protect against skin

contact.

Respiratory Protection NIOSH-approved Respirator

Required if there is a risk of

inhaling dust, especially when

handling the solid form outside

of a fume hood.
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Operational Plan for Safe Handling
Follow these step-by-step procedures to ensure the safe handling of p-Cresyl sulfate
potassium salt in a laboratory setting.

3.1. Engineering Controls:

Always handle p-Cresyl sulfate potassium salt within a certified chemical fume hood to

minimize inhalation exposure.

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.

3.2. Handling Solid p-Cresyl Sulfate Potassium Salt:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the

workspace of any unnecessary items.

Weighing: When weighing the solid compound, perform the task in a fume hood or a balance

enclosure to contain any dust.

Transfer: Use a spatula or other appropriate tool to transfer the solid. Avoid creating dust.

Cleaning: After handling, decontaminate the work surface with a suitable cleaning agent and

wipe it down.

3.3. Preparing Solutions:

Solvent Addition: When preparing solutions, slowly add the p-Cresyl sulfate potassium salt

to the solvent to avoid splashing.

Mixing: If using a magnetic stirrer, ensure the stir bar does not cause the solution to splash

out of the container.

Storage of Solutions: Store solutions in clearly labeled, sealed containers.

Emergency Procedures
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In the event of an exposure or spill, immediate and appropriate action is critical.

4.1. Exposure Response:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

4.2. Spill Response Workflow

A chemical spill of p-Cresyl sulfate potassium salt must be handled promptly and safely. The

following diagram outlines the necessary steps for a minor spill. For major spills, evacuate the

area and contact your institution's Environmental Health and Safety (EHS) department

immediately.
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Spill Occurs

Alert others in the area

Don appropriate PPE
(gloves, goggles, lab coat, respirator)

Contain the spill
with absorbent pads or sand

For small spills, cautiously neutralize
with a weak acid (e.g., citric acid)

Carefully collect the absorbed and
neutralized material into a labeled

hazardous waste container

Decontaminate the spill area
with soap and water

Dispose of all contaminated materials
as hazardous waste

Spill Cleaned
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To cite this document: BenchChem. [Essential Safety and Handling Guide for p-Cresyl
Sulfate Potassium Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607642#personal-protective-equipment-for-
handling-p-cresyl-sulfate-potassium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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